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Compound of Interest

Compound Name: 3-Methyl-4-(piperidin-2-yl)pyridine

Cat. No.: B11807523

Get Quote

Executive Summary
Compound: 3-Methyl-4-(piperidin-2-yl)pyridine Molecular Formula: C₁₁H₁₆N₂ Molecular

Weight: 176.26 g/mol Core Scaffold: 3,4-Disubstituted Pyridine / 2-Substituted Piperidine

Primary Application: nAChR Ligand Development, CNS Therapeutics Research[1]

This guide outlines the definitive spectroscopic signatures (NMR, MS, IR) required to validate

the identity and purity of 3-Methyl-4-(piperidin-2-yl)pyridine. As a regioisomer of methylated

Anabasine, precise structural elucidation is critical to distinguish it from common synthetic

byproducts such as the 3-methyl-5-isomer or 4-methyl-3-isomer.

Structural Analysis & Synthetic Context
Understanding the synthetic origin of the sample is essential for interpreting spectroscopic

impurities. This compound is typically synthesized via the condensation of a metallated 3-

methyl-4-halopyridine with a cyclic imine or through the reduction of a pyridyl-piperidone

intermediate.

Key Structural Features for Identification
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Pyridine Ring: 3,4-substitution pattern creates a distinct splitting pattern in the aromatic

region (two doublets and one singlet).

Chiral Center: The C2 position of the piperidine ring is chiral. Unless resolved, the spectra

will represent a racemic mixture.

Methyl Group: A diagnostic singlet at ~2.2–2.4 ppm confirms the 3-methyl substitution.

Spectroscopic Profile
A. Mass Spectrometry (MS)
Mass spectrometry provides the primary confirmation of molecular weight and structural

connectivity. The fragmentation pattern is characteristic of nicotine-related alkaloids, dominated

by the stability of the piperidinyl cation.

Method: GC-MS (EI, 70 eV) or LC-MS (ESI+)

Parameter Value Interpretation

Molecular Ion (M⁺) m/z 176 Confirms Formula C₁₁H₁₆N₂

Base Peak m/z 84
Tetrahydropyridinium ion

(Piperidine ring fragment)

Diagnostic Fragment m/z 92
3-Methylpyridinium cation

(Pyridine ring fragment)

Loss of Methyl m/z 161 [M - 15]⁺ (Minor peak)

Fragmentation Pathway Logic: The bond between the pyridine C4 and piperidine C2 is the

primary cleavage site. The positive charge is preferentially retained on the piperidine nitrogen

due to the stability of the iminium ion (m/z 84), similar to the fragmentation observed in

Anabasine.
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Figure 1: Proposed EI-MS fragmentation pathway for 3-Methyl-4-(piperidin-2-yl)pyridine.

B. Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for regioisomer differentiation. The 3,4-substitution pattern on the

pyridine ring yields a specific coupling pattern that distinguishes it from 3,5- or 2,4-isomers.

Solvent: CDCl₃ (Chloroform-d) Reference: TMS (0.00 ppm)

¹H NMR Data (400 MHz)
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Position
Shift (δ,
ppm)

Multiplicity Integration
Coupling (J,
Hz)

Assignment

Pyridine H2 8.35 – 8.45 Singlet (s) 1H -
Ortho to N,

Meta to alkyl

Pyridine H6 8.30 – 8.40 Doublet (d) 1H J ≈ 5.0 Ortho to N

Pyridine H5 7.00 – 7.10 Doublet (d) 1H J ≈ 5.0 Meta to N

Pyridine Me 2.25 – 2.35 Singlet (s) 3H - Methyl at C3

Piperidine H2' 3.60 – 3.75 dd or m 1H J ≈ 10, 3
Methine (α to

N/Py)

Piperidine H6' 3.05 – 3.20 Multiplet 1H - α to N (axial)

Piperidine

H6''
2.70 – 2.85 Multiplet 1H -

α to N

(equatorial)

Piperidine

H3'-5'
1.40 – 1.90 Multiplet 6H - Ring CH₂s

Amine NH 1.80 – 2.20 Broad (br s) 1H -
Exchangeabl

e

Critical Analysis:

H2 vs. H6: H2 appears as a singlet because the C3-Methyl blocks coupling to H4. H6 is a

doublet due to coupling with H5. This confirms the 3,4-substitution.

H5 Shift: H5 is the most shielded aromatic proton (~7.05 ppm) due to being β-positioned to

the nitrogen and ortho to the alkyl group.

¹³C NMR Data (100 MHz)
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Carbon Type Shift (δ, ppm) Assignment

Pyridine C2 150.0 – 152.0 CH (Ortho to N)

Pyridine C6 147.0 – 149.0 CH (Ortho to N)

Pyridine C4 148.0 – 150.0 Quaternary (Ipso to Piperidine)

Pyridine C3 130.0 – 132.0 Quaternary (Ipso to Methyl)

Pyridine C5 121.0 – 123.0 CH (Meta to N)

Piperidine C2' 58.0 – 60.0 CH (Chiral Center)

Piperidine C6' 46.0 – 48.0 CH₂ (α to N)

Methyl 16.0 – 19.0 CH₃

Aliphatic CH₂ 20.0 – 35.0 C3', C4', C5'

C. Infrared Spectroscopy (IR)
IR is useful for confirming functional groups, particularly the secondary amine and the pyridine

ring.

Method: ATR-FTIR (Neat or Solid)

Wavenumber (cm⁻¹) Vibration Mode Functional Group

3300 – 3400 N-H Stretch (Broad, weak) Secondary Amine

2900 – 2950 C-H Stretch (sp³) Alkyl (Piperidine/Methyl)

1590, 1570 C=C / C=N Stretch Pyridine Ring Breathing

1440 – 1460 CH₂ Bending Piperidine Ring

700 – 800 C-H Out-of-Plane Bending Aromatic Substitution Pattern

Experimental Protocols
Protocol 1: NMR Sample Preparation
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Objective: To obtain high-resolution spectra without concentration effects.

Mass: Weigh 5–10 mg of the compound into a clean vial.

Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS.

Note: If the compound is the HCl salt, use D₂O or add a drop of NaOD to CDCl₃ to free the

base, as chemical shifts differ significantly between salt and free base forms.

Filtration: If any turbidity exists, filter through a cotton plug into the NMR tube.

Acquisition:

¹H: 16 scans, 1s relaxation delay.

¹³C: 512 scans minimum for quaternary carbon detection.

Protocol 2: GC-MS Analysis
Objective: To assess purity and fragmentation.

Column: HP-5ms or equivalent (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program:

Initial: 60°C (hold 1 min).

Ramp: 20°C/min to 280°C.

Final: 280°C (hold 5 min).

Injection: 1 µL, Split 20:1. Inlet temp 250°C.

Quality Control & Troubleshooting
Distinguishing Isomers
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The most common synthetic challenge is distinguishing the target 3-methyl-4-(piperidin-2-yl)

isomer from the 3-methyl-5-(piperidin-2-yl) isomer.

Feature
Target: 3-Methyl-4-
substituted

Isomer: 3-Methyl-5-
substituted

Aromatic Pattern
Two Doublets (H5, H6) +

Singlet (H2)

Two Singlets (H2, H6) + One

Singlet/Doublet (H4)

Coupling Distinct J ≈ 5 Hz (H5-H6)
Small meta-coupling (J ≈ 1-2

Hz) or none

H2 Shift ~8.4 ppm ~8.2 ppm (flanked by alkyls/N)

Common Impurities
Over-reduction: Formation of piperidinyl-piperidine (fully saturated) – Check for loss of

aromatic signals in NMR.

Aromatization: Formation of 3-methyl-4-(pyridin-2-yl)pyridine (bipyridyl analog) – Check for

additional aromatic protons and loss of aliphatic region.

References
Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral

Data. Springer. Link

Katritzky, A. R., et al. (2010). Handbook of Heterocyclic Chemistry. Elsevier. (Standard

reference for pyridine shifts). Link

Felpin, F. X., & Lebreton, J. (2016). Recent Advances in the Total Synthesis of Piperidine and

Pyrrolidine Natural Alkaloids. European Journal of Organic Chemistry. (Context on

Anabasine analog synthesis). Link

NIST Chemistry WebBook. (Standard reference for MS fragmentation of pyridine alkaloids).

Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Fbook%2F10.1007%2F978-3-540-93810-1
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fbook%2F9780080958439%2Fhandbook-of-heterocyclic-chemistry
https://www.google.com/url?sa=E&q=https%3A%2F%2Fchemistry-europe.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fejoc.200300086
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11807523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Methyl-5-(piperidin-4-yl)pyridine [myskinrecipes.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 3-
Methyl-4-(piperidin-2-yl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11807523/docs#technical-guide-spectroscopic-
characterization-of-3-methyl-4-piperidin-2-yl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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